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Compound of Interest

Compound Name: Valerosidate

Cat. No.: B151126 Get Quote

Valerosidate, a natural iridoid glycoside extracted from Valeriana jatamansi, requires careful

handling and disposal to ensure laboratory safety and environmental protection.[1][2][3] This

guide provides essential information for researchers, scientists, and drug development

professionals on the proper disposal procedures for Valerosidate, emphasizing safety and

compliance in the absence of a specific Safety Data Sheet (SDS).

Key Chemical and Physical Properties
While a comprehensive Safety Data Sheet for Valerosidate is not readily available, the

following quantitative data has been compiled from various sources. This information is crucial

for understanding the compound's basic characteristics.

Property Value Source

Molecular Formula C21H34O11 ChemBK

Molecular Weight 462.49 g/mol TargetMol[1]

CAS Number 29505-31-5 TargetMol[1]

Storage (Powder) -20°C for 3 years TargetMol[1]

Storage (In Solvent) -80°C for 1 year TargetMol[1]
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Given the absence of specific hazard data for Valerosidate, it is prudent to handle it as a

potentially hazardous chemical. The following step-by-step disposal procedure is based on

general best practices for laboratory chemical waste management.

1. Waste Identification and Classification:

Treat all Valerosidate waste, including pure compound, solutions, and contaminated

materials (e.g., gloves, weighing paper, pipette tips), as hazardous chemical waste.

Do not mix Valerosidate waste with other chemical waste streams unless compatibility has

been confirmed.

2. Waste Segregation and Collection:

Solid Waste: Collect pure Valerosidate powder and contaminated disposable labware in a

dedicated, clearly labeled, and sealable container.

Liquid Waste: Collect solutions containing Valerosidate in a separate, leak-proof, and

compatible waste container. If dissolved in a solvent, the solvent's hazards must also be

considered for proper segregation.

Empty Containers: Triple-rinse empty Valerosidate containers with a suitable solvent. The

rinsate should be collected and disposed of as hazardous liquid waste.[4] After rinsing, the

container can be disposed of as regular waste, with the label defaced.[5]

3. Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Valerosidate," and the approximate quantity.

Store the waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[5]

Ensure waste containers are kept closed except when adding waste.

4. Professional Disposal:
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Arrange for the collection and disposal of Valerosidate waste through a certified hazardous

waste disposal vendor.

Provide the vendor with all available information on the chemical, including its name, CAS

number, and any known properties.

Never dispose of Valerosidate down the drain or in regular trash.

Experimental Workflow: Valerosidate Disposal
Decision Process
The following diagram illustrates the logical steps for the proper disposal of Valerosidate and

associated materials in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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